Cas no 2228675-02-1 (2-hydroxy-2-1-(2-methylfuran-3-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2-methylfuran-3-yl)cyclopropylacetic acid
• CAS No: 2228675-02-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6149461
• PubChem ID: 165628501
• Update Time: 2025-06-11

2-hydroxy-2-1-(2-methylfuran-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2-methylfuran-3-yl)cyclopropylacetic acid
• 2228675-02-1
• 2-hydroxy-2-[1-(2-methylfuran-3-yl)cyclopropyl]acetic acid
• EN300-1771393

• Inchi： 1S/C10H12O4/c1-6-7(2-5-14-6)10(3-4-10)8(11)9(12)13/h2,5,8,11H,3-4H2,1H3,(H,12,13)
• InChI Key： HKQZLPUYIUUJHL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=COC=2C)CC1

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-hydroxy-2-1-(2-methylfuran-3-yl)cyclopropylacetic acid

Introduction to 2-Hydroxy-2-(1-(2-Methylfuran-3-yl)cyclopropyl)acetic Acid (CAS No. 2228675-02-1)

2-Hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid (CAS No. 2228675-02-1) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 2-hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid is C₁₁H₁₄O₄, and its molecular weight is 210.23 g/mol. The compound features a cyclopropyl ring fused to a furan moiety, with a hydroxyl group and a carboxylic acid functional group. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of 2-hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid has been explored through various methodologies. One common approach involves the reaction of 3-bromofuran with a suitable cyclopropyl precursor, followed by subsequent transformations to introduce the hydroxyl and carboxylic acid groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal-catalyzed reactions and green chemistry principles.

In terms of biological activities, 2-hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid has demonstrated significant potential in several areas. Studies have shown that it exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

The pharmacological profile of 2-hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid has also been investigated in preclinical studies. In vitro assays have revealed that it can modulate the activity of key enzymes involved in metabolic pathways, such as COX and LOX enzymes. Furthermore, animal models have demonstrated its efficacy in reducing inflammation and improving tissue repair in conditions such as arthritis and dermatitis.

The potential therapeutic applications of 2-hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid are diverse. Its anti-inflammatory and antioxidant properties make it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and chronic obstructive pulmonary disease (COPD). Additionally, its ability to modulate metabolic pathways suggests potential applications in metabolic disorders such as diabetes and obesity.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid. Early results have been encouraging, with the compound showing good tolerability and a favorable safety profile. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-hydroxy-2-(1-(2-methylfuran-3-yl)cyclopropyl)acetic acid (CAS No. 2228675-02-1) is a promising compound with a unique chemical structure that offers significant potential in various biological and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of study for chemists and pharmaceutical researchers alike.